Cas no 1257535-60-6 (Methyl 3-bromo-5-methylthiophene-2-carboxylate)

• Product Name: Methyl 3-bromo-5-methylthiophene-2-carboxylate
• CAS No: 1257535-60-6
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD17168275
• CID: 3161095
• PubChem ID: 51342004
• Update Time: 2025-04-21

Methyl 3-bromo-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(methoxycarbonyl)-5-methylthiophene;3-bromo-5-methylthiophene-2-carboxylic acid methyl ester;
• Methyl 3-bromo-5-methylthiophene-2-carboxylate
• MFCD17168275
• PS-5131
• 1257535-60-6
• 3-Bromo-5-methyl-thiophene-2-carboxylic acid methyl ester
• Methyl3-bromo-5-methylthiophene-2-carboxylate
• CS-0212165
• DTXSID20679873
• AKOS025404081
• 2-Thiophenecarboxylic acid, 3-bromo-5-methyl-, methyl ester
• MJFMUPYFABQHRA-UHFFFAOYSA-N
• SCHEMBL12272176

• MDL： MFCD17168275
• Inchi： 1S/C7H7BrO2S/c1-4-3-5(8)6(11-4)7(9)10-2/h3H,1-2H3
• InChI Key： MJFMUPYFABQHRA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(=O)OC

Computed Properties

• Exact Mass: 233.93500
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 2.60560